Cas no 1448190-18-8 (((2-(2-(4-bromobutoxy)ethoxy)ethoxy)methyl)benzene)

• Product Name: ((2-(2-(4-bromobutoxy)ethoxy)ethoxy)methyl)benzene
• CAS No: 1448190-18-8
• MF: C₁₅H₂₃BrO₃
• MW: 331.245324373245
• CID: 2102925
• Update Time: 2023-11-19

((2-(2-(4-bromobutoxy)ethoxy)ethoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• ((2-(2-(4-bromobutoxy)ethoxy)ethoxy)methyl)benzene
• QKPWDWHIEBEWDR-UHFFFAOYSA-N
• ((2(2-(4-Bromobutoxy)ethoxy)ethoxy)methyl)benzene
• CID 89690058
• Benzene, [[2-[2-(4-bromobutoxy)ethoxy]ethoxy]methyl]-

• Inchi： 1S/C15H23BrO3/c16-8-4-5-9-17-10-11-18-12-13-19-14-15-6-2-1-3-7-15/h1-3,6-7H,4-5,8-14H2
• InChI Key： QKPWDWHIEBEWDR-UHFFFAOYSA-N
• SMILES： BrCCCCOCCOCCOCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 184
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 390.2±32.0 °C(Predicted)